2-(4-fluorophenyl)-N-(1-(thiophen-2-ylsulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-(1-thiophen-2-ylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)acetamide
• InChI: InChI=1S/C21H19FN2O3S2/c22-17-7-5-15(6-8-17)13-20(25)23-18-9-10-19-16(14-18)3-1-11-24(19)29(26,27)21-4-2-12-28-21/h2,4-10,12,14H,1,3,11,13H2,(H,23,25)
• InChI Key: ZCCRTGFYGQNVSA-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CC(=C2)NC(=O)CC3=CC=C(C=C3)F)N(C1)S(=O)(=O)C4=CC=CS4
• Molecular Formula: C21H19FN2O3S2
• Molecular Weight: 430.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of multiple functional groups. The fluorophenyl group, thiophenyl sulfonyl group, and tetrahydroquinolinyl group all contribute to the overall structure.

Scientific Research Applications

Structural Aspects and Properties of Salt and Inclusion Compounds

A study by Karmakar et al. (2007) explored the structural aspects of two amide-containing isoquinoline derivatives, focusing on their ability to form gels and crystalline solids under different conditions. The study highlights the impact of molecular structure on the physical properties of compounds, which is relevant to the understanding of similar compounds like the one . This research could imply potential applications in material science, specifically in the development of materials with novel properties (A. Karmakar, R. Sarma, J. Baruah, 2007).

Cytotoxic Activity of Novel Sulfonamide Derivatives

Ghorab et al. (2015) discussed the synthesis and evaluation of novel sulfonamide derivatives for their cytotoxic activity against breast and colon cancer cell lines. This study suggests the potential for related compounds to be used in cancer research, particularly in the search for new anticancer agents. The therapeutic potential of compounds with similar structural features is emphasized, suggesting possible research applications in medicinal chemistry (M. Ghorab, M. Alsaid, Abdullah-al-Dhfyan, Reem K. Arafa, 2015).

Synthesis and Antimicrobial Activity of Sulfide and Sulfone Derivatives

Badiger et al. (2013) synthesized a series of sulfide and sulfone derivatives related to fluorophenyl compounds and evaluated their antimicrobial activity. This work highlights the potential of such compounds in developing new antimicrobial agents, indicating the relevance of researching compounds with similar structures for applications in combating microbial infections (N. Badiger, J. Mulla, Iqbal Khazi, I. Khazi, 2013).

Synthesis, Characterization, and Evaluation of Quinazolinone-based Derivatives

Riadi et al. (2021) described the synthesis and evaluation of a new quinazolinone-based derivative for its cytotoxic activity against various human cancer cell lines, showcasing its potential as an effective anti-cancer agent. This suggests the importance of structural motifs found in the query compound for the development of new therapeutic agents (Y. Riadi, M. Alamri, Mohammed H. Geesi, E. Anouar, O. Ouerghi, A. Alabbas, Manal A. Alossaimi, Ali Altharawi, Oussama Dehbi, Safar M. Alqahtani, 2021).